Cas no 1805039-00-2 (Ethyl 2-(aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805039-00-2
• MF: C₁₀H₁₁BrF₂N₂O₂
• MW: 309.107348680496
• CID: 4863227
• Update Time: 2025-05-23

Ethyl 2-(aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H11BrF2N2O2/c1-2-17-10(16)8-5(9(12)13)3-7(11)15-6(8)4-14/h3,9H,2,4,14H2,1H3
• InChI Key： SXGKYJKHGSNSRZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C(=O)OCC)C(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-3-carboxylate

Research Brief on Ethyl 2-(aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-3-carboxylate (CAS: 1805039-00-2)

Ethyl 2-(aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-3-carboxylate (CAS: 1805039-00-2) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo and difluoromethyl substituents, serves as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The structural features of this compound, including its electron-withdrawing groups and reactive aminomethyl moiety, make it a versatile building block for medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Ethyl 2-(aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-3-carboxylate in the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers utilized this compound as a precursor to develop a series of pyridine-based analogs, which exhibited nanomolar inhibitory activity against mutant EGFR isoforms. The study emphasized the importance of the difluoromethyl group in enhancing metabolic stability and binding affinity. These findings underscore the compound's potential in targeted cancer therapies, particularly for non-small cell lung cancer (NSCLC).

In addition to its oncological applications, recent research has investigated the antimicrobial properties of derivatives synthesized from this compound. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported that modifications of the aminomethyl group led to compounds with broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its utility in addressing antibiotic resistance. Further optimization of the scaffold is underway to improve pharmacokinetic properties.

The synthetic accessibility of Ethyl 2-(aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-3-carboxylate has also been a focus of recent methodological advancements. A novel one-pot synthesis protocol, published in Organic Process Research & Development (2023), reduced the production cost by 40% while maintaining high purity (>98%). This innovation is expected to facilitate large-scale manufacturing for preclinical studies. Additionally, computational studies have provided insights into the compound's reactivity patterns, aiding in the design of more efficient derivatization strategies.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this scaffold. Issues such as off-target effects and solubility limitations were noted in early-stage toxicity studies. However, ongoing structure-activity relationship (SAR) investigations aim to address these hurdles. The compound's unique chemical space continues to inspire innovative drug design, positioning it as a valuable tool for researchers in chemical biology and pharmaceutical sciences.